Cas no 898769-97-6 (1-(2,3-dimethylphenyl)-3-(2-methoxyphenyl)propan-1-one)

• Product Name: 1-(2,3-dimethylphenyl)-3-(2-methoxyphenyl)propan-1-one
• CAS No: 898769-97-6
• MF: C₁₈H₂₀O₂
• MW: 268.350205421448
• MDL: MFCD03843065
• CID: 1946184
• PubChem ID: 24725785
• Update Time: 2025-09-28

1-(2,3-dimethylphenyl)-3-(2-methoxyphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2',3'-DIMETHYL-3-(2-METHOXYPHENYL)PROPIOPHENONE
• 1-(2,3-dimethylphenyl)-3-(2-methoxyphenyl)propan-1-one
• LogP
• 898769-97-6
• AKOS016021596
• DTXSID30644178
• MFCD03843065

• MDL： MFCD03843065
• Inchi： 1S/C18H20O2/c1-13-7-6-9-16(14(13)2)17(19)12-11-15-8-4-5-10-18(15)20-3/h4-10H,11-12H2,1-3H3
• InChI Key： VUCQTXNQXSRQTR-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1CCC(C1C=CC=C(C)C=1C)=O

Computed Properties

• Exact Mass: 268.146329876Da
• Monoisotopic Mass: 268.146329876Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 26.3Ų

Additional information on 1-(2,3-dimethylphenyl)-3-(2-methoxyphenyl)propan-1-one

Comprehensive Guide to 1-(2,3-dimethylphenyl)-3-(2-methoxyphenyl)propan-1-one (CAS No. 898769-97-6)

1-(2,3-dimethylphenyl)-3-(2-methoxyphenyl)propan-1-one (CAS No. 898769-97-6) is a specialized organic compound with a unique molecular structure that combines aromatic and ketone functionalities. This compound has garnered significant attention in recent years due to its potential applications in pharmaceutical research, material science, and specialty chemical synthesis. Researchers and industry professionals often search for 1-(2,3-dimethylphenyl)-3-(2-methoxyphenyl)propan-1-one properties, synthesis methods, and applications in drug discovery, making it a relevant topic in contemporary chemical discussions.

The molecular structure of 1-(2,3-dimethylphenyl)-3-(2-methoxyphenyl)propan-1-one features a propanone backbone with two distinct aromatic substituents: a 2,3-dimethylphenyl group and a 2-methoxyphenyl group. This arrangement contributes to its interesting physicochemical properties, including moderate polarity and specific electronic characteristics. The presence of the methoxy group and methyl substituents influences its reactivity pattern, making it a valuable intermediate in organic synthesis. Current trends in chemical research highlight the growing demand for such structurally complex intermediates, particularly in the development of novel bioactive molecules.

In pharmaceutical applications, 1-(2,3-dimethylphenyl)-3-(2-methoxyphenyl)propan-1-one serves as a key building block for the synthesis of potential drug candidates. Its structural features make it particularly interesting for medicinal chemists exploring central nervous system (CNS) active compounds and G-protein coupled receptor (GPCR) modulators. Recent studies have investigated its derivatives for various biological activities, aligning with the increasing focus on targeted drug design and personalized medicine approaches in the pharmaceutical industry.

The synthesis of 1-(2,3-dimethylphenyl)-3-(2-methoxyphenyl)propan-1-one typically involves multi-step organic reactions, with careful control of reaction conditions being crucial for optimal yield and purity. Common synthetic routes may include Friedel-Crafts acylation, Claisen condensation, or other carbonyl chemistry transformations. Researchers frequently search for optimized synthesis protocols for 898769-97-6 and purification methods for 1-(2,3-dimethylphenyl)-3-(2-methoxyphenyl)propan-1-one, reflecting the practical challenges in working with this compound.

From a material science perspective, 1-(2,3-dimethylphenyl)-3-(2-methoxyphenyl)propan-1-one has shown potential as a precursor for advanced organic materials. Its aromatic-rich structure makes it suitable for developing organic semiconductors, liquid crystal materials, and photoresponsive compounds. These applications align with current industry trends toward sustainable material development and organic electronics, areas that have seen exponential growth in research interest over the past decade.

The analytical characterization of 1-(2,3-dimethylphenyl)-3-(2-methoxyphenyl)propan-1-one typically involves techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and high-performance liquid chromatography (HPLC). These methods are essential for verifying the compound's purity and structural integrity, particularly when used in sensitive applications. Quality control professionals often inquire about analytical methods for CAS 898769-97-6 and spectroscopic data interpretation for this specific ketone derivative.

Market availability and sourcing of 1-(2,3-dimethylphenyl)-3-(2-methoxyphenyl)propan-1-one have become increasingly important as its applications expand. While not a commodity chemical, it is available through specialty chemical suppliers who cater to research institutions and pharmaceutical companies. Procurement specialists frequently search for reliable suppliers of 898769-97-6 and bulk quantities of 1-(2,3-dimethylphenyl)-3-(2-methoxyphenyl)propan-1-one, indicating growing commercial interest in this compound.

Safety considerations for handling 1-(2,3-dimethylphenyl)-3-(2-methoxyphenyl)propan-1-one follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper personal protective equipment (PPE) and ventilation are recommended during its handling. This aligns with the broader industry focus on laboratory safety best practices and green chemistry principles, topics that have gained prominence in chemical education and professional training.

Future research directions for 1-(2,3-dimethylphenyl)-3-(2-methoxyphenyl)propan-1-one may explore its potential in emerging fields such as bioconjugation chemistry, catalysis, and supramolecular chemistry. The compound's structural versatility offers numerous possibilities for chemical modification, making it a valuable tool for innovation in synthetic chemistry. These potential applications correspond with current scientific trends toward multifunctional molecular design and sustainable chemical processes.

In conclusion, 1-(2,3-dimethylphenyl)-3-(2-methoxyphenyl)propan-1-one (CAS No. 898769-97-6) represents an important intermediate in modern chemical research and development. Its unique structural features and diverse potential applications make it a compound of continuing interest across multiple scientific disciplines. As research progresses, we can anticipate new discoveries and applications for this versatile molecule, particularly in areas aligned with current scientific priorities such as drug discovery, advanced materials, and sustainable chemistry.